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Compound of Interest

Compound Name: Conivaptan

Cat. No.: B1669423

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conivaptan is a non-peptide dual antagonist of the arginine vasopressin (AVP) V1A and V2
receptors.[1][2][3][4][5] Its primary therapeutic application is in the treatment of euvolemic and
hypervolemic hyponatremia by promoting aquaresis, the excretion of free water without
significant electrolyte loss. In the research setting, Conivaptan is a valuable tool for studying
the vasopressin system and its role in various physiological processes. This document provides
detailed protocols for the preparation of Conivaptan stock solutions using Dimethyl Sulfoxide
(DMSO) for use in in vitro and in vivo studies.

Data Presentation
Conivaptan Hydrochloride Properties

Property Value Source
Molecular Formula C32H26N40O2 - HCI Selleck Chemicals
Molecular Weight 535.04 g/mol Selleck Chemicals

White to off-white or pale
Appearance ] U.S. FDA
orange-white powder

. Very slightly soluble (0.15 .
Water Solubility JmL at 23°C) U.S. FDA, DrugBank Online
mg/mL at 23°
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Solubility in Organic Solvents

Solvent Solubility Source

DMSO 107 mg/mL (199.98 mM) Selleck Chemicals

DMSO 99 mg/mL (185.03 mM) TargetMol

Ethanol 7 mg/mL Selleck Chemicals, TargetMol

Storage

Form Duration Source
Temperature

Selleck Chemicals,

Solid Powder -20°C 3 years
MCE
Stock Solution in _
-80°C 1 year Selleck Chemicals
DMSO
Stock Solution in Selleck Chemicals,
-20°C 1 month
DMSO MCE

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Conivaptan Stock Solution in DMSO

This protocol describes the preparation of a 100 mM Conivaptan stock solution in DMSO.

Materials:

Conivaptan hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or clear vials wrapped in aluminum foil

Calibrated analytical balance
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» Sterile, disposable pipette tips
o Vortex mixer

e Sonicator (optional)
Procedure:

» Pre-weighing Preparation: In a chemical fume hood, allow the Conivaptan hydrochloride
powder and DMSO to equilibrate to room temperature.

» Weighing Conivaptan: Tare a sterile vial on the analytical balance. Carefully weigh the
desired amount of Conivaptan hydrochloride powder into the vial. For example, to prepare 1
mL of a 100 mM stock solution, weigh out 53.5 mg of Conivaptan hydrochloride.

e Adding DMSO: Using a sterile pipette, add the calculated volume of DMSO to the vial
containing the Conivaptan powder. For the 1 mL of 100 mM solution, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the vial in a water bath for short intervals to aid dissolution.
Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected vials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution for use in cell
culture experiments. It is crucial to maintain a low final concentration of DMSO in the cell
culture medium to avoid solvent-induced cytotoxicity (typically < 0.5%, with < 0.1% being
preferable).

Materials:

¢ 100 mM Conivaptan stock solution in DMSO
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 Sterile cell culture medium appropriate for the cell line being used
 Sterile microcentrifuge tubes or conical tubes

 Sterile, disposable pipette tips

Procedure:

e Thawing the Stock Solution: Thaw an aliquot of the 100 mM Conivaptan stock solution at
room temperature.

 Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and ensure
accurate final concentrations, perform one or more intermediate dilutions in cell culture
medium. For example, to achieve a final concentration of 10 uM in the assay, you could first
prepare a 1 mM intermediate solution by adding 10 pL of the 100 mM stock to 990 pL of cell
culture medium.

» Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration. For instance, to obtain a 10 uM
final concentration from a 1 mM intermediate solution, add 10 pL of the intermediate solution
to 990 pL of cell culture medium. This results in a final DMSO concentration of 0.1%.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the drug. This is essential to distinguish the effects of the
compound from any effects of the solvent.

o Immediate Use: Use the freshly prepared working solutions immediately for treating cells.

Visualizations
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Caption: Experimental workflow for preparing Conivaptan stock solution.
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Caption: Conivaptan's mechanism of action on vasopressin signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Conivaptan Stock Solution with DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669423#preparing-conivaptan-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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